4-Bromo-3,5-difluoroaniline

• IUPAC Name: 4-bromo-3,5-difluoroaniline
• InChI: InChI=1S/C6H4BrF2N/c7-6-4(8)1-3(10)2-5(6)9/h1-2H,10H2
• InChI Key: DKKUSFDAHRASGO-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1F)Br)F)N
• Molecular Formula: C6H4BrF2N
• DSSTOX Substance ID: DTXSID50371237
• Molecular Weight: 208.00 g/mol
• CAS RN: 203302-95-8

Description

4-Bromo-3,5-difluoroaniline is a chemical compound with the empirical formula C6H4BrF2N. It is a solid substance at 20°C. It is used as a reactant in organic synthesis.

Synthesis Analysis

The synthesis of 4-Bromo-3,5-difluoroaniline has been described in a few studies. For instance, one method involves the interaction of 4-Bromo-3,5-difluoroaniline with acryloyl chloride in the presence of triethylamine.

Molecular Structure Analysis

The molecular weight of 4-Bromo-3,5-difluoroaniline is 208.01. The InChI code for this compound is 1S/C6H4BrF2N/c7-6-4(8)1-3(10)2-5(6)9/h1-2H,10H2.

Physical And Chemical Properties Analysis

4-Bromo-3,5-difluoroaniline is a solid at 20°C. It has a molecular weight of 208.01. The InChI code for this compound is 1S/C6H4BrF2N/c7-6-4(8)1-3(10)2-5(6)9/h1-2H,10H2.

Scientific Research Applications

Proteomics Research

4-Bromo-3,5-difluoroaniline: is utilized in proteomics, which is the large-scale study of proteins, particularly their structures and functions. .

Environmental Chemistry

Lastly, this compound’s interactions with the environment can be studied to understand its degradation, persistence, and potential impact on ecosystems.

Each of these applications leverages the unique chemical structure of 4-Bromo-3,5-difluoroaniline , which includes a bromine atom and two fluorine atoms attached to an aromatic ring with an amine group. .

Safety And Hazards

4-Bromo-3,5-difluoroaniline is harmful if swallowed, in contact with skin, or if inhaled. It causes skin irritation and serious eye irritation. Safety measures include avoiding dust formation, breathing mist, gas or vapours, and contacting with skin and eye. Use of personal protective equipment and ensuring adequate ventilation are recommended.

Synthesis routes and methods

Procedure details

3,5-Difluoroaniline (10.0 g, 77.5 mmol) is dissolved in DMF (100 mL). NBS (13.9 g, 78.0 mmol) is added portionwise at room temperature. After stirring overnight at room temperature, the reaction mixture is diluted with Et2O and washed with brine. The separated organic phase is dried (Na2SO4) and concentrated to give an oil which is purified by column chromatography (methylene chloride/hexanes) to give 4-bromo-3,5-difluoroaniline.

Q & A

Q1: What is the most efficient synthetic route for N-[(4-Bromo-3,5-difluorine)phenyl]maleimide and what are the optimal reaction conditions?

A1: N-[(4-Bromo-3,5-difluorine)phenyl]maleimide can be efficiently synthesized through a solvent azeotropic method using maleic anhydride and 4-bromo-3,5-difluoroaniline. [] This method utilizes p-toluene sulfonic acid as a catalyst and a toluene/DMF solvent mixture. Optimal reaction conditions, determined through optimization studies, are as follows:

Q2: What spectroscopic techniques were used to confirm the structure of N-[(4-Bromo-3,5-difluorine)phenyl]maleimide and N-[(4-Bromo-3,5-Difluorine)Phenyl]acrylamide?

A2: The structures of both synthesized compounds were confirmed using a combination of spectroscopic techniques:

• FTIR (Fourier-transform infrared spectroscopy): This technique provides information about the functional groups present in the molecules. [, ]
• ¹H NMR (proton nuclear magnetic resonance spectroscopy): ¹H NMR elucidates the hydrogen atom environments within the molecule. [, ]
• ¹³C NMR (carbon-13 nuclear magnetic resonance spectroscopy): ¹³C NMR provides insights into the carbon atom environments within the molecule. []